Cas no 81294-15-7 (3,3''-dimethyl-2,2',5',2''-terthiophene)

• Product Name: 3,3''-dimethyl-2,2',5',2''-terthiophene
• CAS No: 81294-15-7
• MF: C₁₄H₁₂S₃
• MW: 276.440079689026
• CID: 986616
• PubChem ID: 2734303
• Update Time: 2025-04-20

3,3''-dimethyl-2,2',5',2''-terthiophene Chemical and Physical Properties

Names and Identifiers

• 3,3''-dimethyl-2,2',5',2''-terthiophene
• 2,5-bis(3-methylthiophen-2-yl)thiophene
• 3,3'-DIMETHYL-2,2',5',2'-TER
• 3,3"-dimethyl-2,2':5',2"-terthiophene
• 3,3''-dimethyl-2,2':5',2''-terthienyl
• FT-0614025
• 2,5-bis(3-methyl-2-thienyl)thiophene
• MFCD04039749
• W-200508
• AKOS016015713
• GEO-01222
• SCHEMBL498545
• 81294-15-7
• DTXSID80370197

• Inchi： 1S/C14H12S3/c1-9-5-7-15-13(9)11-3-4-12(17-11)14-10(2)6-8-16-14/h3-8H,1-2H3
• InChI Key： WHYOCCAIRIMNPX-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=C(C)C=CS1)C1=C(C)C=CS1

Computed Properties

• Exact Mass: 276.01000
• Monoisotopic Mass: 276.01011390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.72000
• LogP: 5.82190